![molecular formula C16H18FNO B6634705 [4-[[(4-Fluoro-3-methylphenyl)methylamino]methyl]phenyl]methanol](/img/structure/B6634705.png)
[4-[[(4-Fluoro-3-methylphenyl)methylamino]methyl]phenyl]methanol
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Overview
Description
4-[[(4-Fluoro-3-methylphenyl)methylamino]methyl]phenyl]methanol, also known as FM-MPH, is a chemical compound that has gained interest in the scientific community due to its potential applications in research.
Scientific Research Applications
[4-[[(4-Fluoro-3-methylphenyl)methylamino]methyl]phenyl]methanol has been found to have potential applications in scientific research. It has been used as a tool compound to study the dopamine transporter (DAT) and its role in dopamine signaling. This compound has been shown to inhibit the reuptake of dopamine by the DAT, leading to an increase in extracellular dopamine levels. This effect has been observed in vitro and in vivo, making this compound a useful tool for studying dopamine signaling.
Mechanism of Action
[4-[[(4-Fluoro-3-methylphenyl)methylamino]methyl]phenyl]methanol acts as a potent inhibitor of the DAT, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting the DAT, this compound increases the concentration of extracellular dopamine, leading to enhanced dopamine signaling. This effect is similar to that of other stimulant drugs, such as cocaine and amphetamines.
Biochemical and Physiological Effects
The increase in extracellular dopamine levels caused by this compound has been shown to have a number of biochemical and physiological effects. These include increased locomotor activity, enhanced reward-seeking behavior, and improved cognitive function. This compound has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
[4-[[(4-Fluoro-3-methylphenyl)methylamino]methyl]phenyl]methanol has a number of advantages for lab experiments. Its high potency and selectivity for the DAT make it a useful tool for studying dopamine signaling. Its relatively low toxicity and lack of abuse potential make it a safer alternative to other stimulant drugs, such as cocaine and amphetamines. However, this compound has some limitations, including its relatively short half-life and the potential for off-target effects at high concentrations.
Future Directions
There are a number of future directions for research involving [4-[[(4-Fluoro-3-methylphenyl)methylamino]methyl]phenyl]methanol. One area of interest is the development of new compounds based on the structure of this compound that may have improved potency, selectivity, and pharmacokinetic properties. Another area of interest is the use of this compound as a tool compound for studying other aspects of dopamine signaling, such as the role of other dopamine transporters and receptors. Additionally, this compound may have potential applications in the treatment of neurological and psychiatric disorders, such as Parkinson's disease, attention-deficit/hyperactivity disorder (ADHD), and addiction.
Synthesis Methods
[4-[[(4-Fluoro-3-methylphenyl)methylamino]methyl]phenyl]methanol can be synthesized through a multi-step process involving the reaction of 4-fluoro-3-methylbenzaldehyde with methylamine, followed by reduction with sodium borohydride and subsequent alkylation with benzyl chloride. The final product is obtained through a reductive amination reaction with formaldehyde and sodium cyanoborohydride.
properties
IUPAC Name |
[4-[[(4-fluoro-3-methylphenyl)methylamino]methyl]phenyl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FNO/c1-12-8-15(6-7-16(12)17)10-18-9-13-2-4-14(11-19)5-3-13/h2-8,18-19H,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUNZLZRRQDGRIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CNCC2=CC=C(C=C2)CO)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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